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Compound of Interest

Compound Name: D-Lactose monohydrate

Cat. No.: B1148351

A-Z Guide to D-Lactose Monohydrate for
Pharmaceutical Applications

For Researchers, Scientists, and Drug Development Professionals

D-Lactose monohydrate is a cornerstone excipient in the pharmaceutical industry, prized for
its versatility as a filler, binder, and carrier in various dosage forms.[1] Its popularity stems from
its cost-effectiveness, availability, low hygroscopicity, and excellent physical and chemical
stability.[1][2] However, not all lactose is created equal. The physical properties of lactose—
such as patrticle size distribution, flowability, and compressibility—are meticulously modified to
create distinct grades tailored for specific manufacturing processes and formulation challenges.

[1][3]

This guide provides an in-depth look at the different grades of D-lactose monohydrate, their
key characteristics, selection criteria, and the analytical methods used for their evaluation.

Understanding the Grades of Pharmaceutical
Lactose

The functional performance of lactose in a formulation is directly linked to its physical
characteristics, which are determined by the manufacturing process.[3] The primary grades are
produced through processes like milling, sieving, spray-drying, and granulation.[2]
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o Milled Lactose: This grade is produced by milling lactose crystals to varying degrees of
fineness.[3] Milled lactose generally consists of angular particles with irregular shapes.[4]
While it offers good binding properties, its fine particle size leads to poor flowability, making it
most suitable for wet and dry granulation processes where powder flow is less critical.[2][5]

o Sieved Lactose: The sieving process yields lactose with a narrower particle size distribution.
[2][3] Coarser sieved grades exhibit good flowability and are often used as diluents in
capsule and sachet filling operations.[1][6]

e Spray-Dried Lactose: This grade is manufactured by spray-drying a suspension of fine a-
lactose monohydrate crystals.[7] The resulting particles are spherical agglomerates, which
provide excellent flowability and good compressibility.[3][5] Spray-dried lactose typically
contains a mixture of crystalline and amorphous lactose, a combination that enhances its
compaction properties, making it a preferred choice for direct compression (DC) tablet
manufacturing.[8][9]

¢ Anhydrous Lactose: Produced through a roller-drying process, this grade primarily consists
of anhydrous [-lactose. It is known for its excellent compressibility and is often used in high-
speed tableting and for formulations with moisture-sensitive drugs.[5][10] Its particles are
often irregular flakes.[8]

o Granulated Lactose: This form consists of agglomerates of fine lactose particles.[2]
Granulated lactose combines the high compaction properties of fine crystals with the good
flowability of coarser particles, making it suitable for direct compression.[2][6]

Quantitative Specifications of Lactose Grades

The selection of a lactose grade is heavily influenced by its quantitative specifications. These
parameters dictate the powder's behavior during manufacturing and its impact on the final
dosage form's quality.
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Primary _
) Key Physical ) o
Grade Type Manufacturing o Primary Application
Characteristics
Process
Fine, angular )
] ] . ] Wet Granulation, Dry
Milled Mechanical Milling particles; poor flow; ]
o Granulation.[2][5]
good binding.[5]
Coarse particles with
] o narrow size Capsule and Sachet
Sieved Sieving S o
distribution; good Filling.[6]
flowability.[2]
Spherical
) ] agglomerates; Direct Compression.
Spray-Dried Spray Drying
excellent flow; good [5][6]
compressibility.[3][5]
Irregular flakes;
excellent Direct Compression,
Anhydrous Roller Drying compressibility; good especially high-speed.
for moisture-sensitive [5]
APIs.[5][8][10]
Porous agglomerates; _ _
] Direct Compression,
Granulated Agglomeration good flow and

compaction.[2][6]

Capsules.[5][6]
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_ Spray-Dried Anhydrous Granulated
Property Milled Lactose
Lactose Lactose Lactose
Median Particle ~203-270 pm[11]
_ ~70 pm[11] ~95-105 pum[11] ~126 um[12]
Size (d50) [12]
. Poor to
Flowability Excellent[3][5] Good[5] Good[5]
Moderate[5]
o Good to
Compressibility Moderate[5] Excellent[5] Good[10]
Excellent[9]
Bulk Density ) )
Varies Varies ~0.68[12] ~0.55[12]
(g/cm?3)
Tapped Density ) )
Varies Varies ~0.80[12] ~0.67[12]
(g/cm3)
Hausner Ratio >1.25 <1.15 ~1.17[12] ~1.22[12]

Logical Selection of Lactose Grade

Choosing the appropriate grade of lactose is a critical decision in formulation development. The
selection process is guided by the intended manufacturing process and the properties of the
active pharmaceutical ingredient (API).
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Dosage Form & API Properties

Select Manufacturing Process

Good for poor flow APIs Cost-effective, fewer|steps Requires good powder flow

Wet Granulation Direct Compression Capsule / Sachet Filling

Use Granulated or Sieved Lactose
(Good flowability)

Use Milled Lactose
(Good binding, tolerates wet process)

Use Spray-Dried Lactose Use Anhydrous Lactose
(Excellent flow & compressibility) (High compressibility, for moisture-sensitive APIs)

Lactose Sample Characterization

Receive Lactose Sample

A4 A4

Identification (TLC) Particle Size (Laser Diffraction) Water Content (LOD / Karl Fischer) Flowability (Hausner Ratio)

Identity Confirmed PSD within Specification, Moisture within Specification, Flow Properties Acceptable,

L

> Rel for Formulation <

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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